Cas no 872861-03-5 (N-(3-methoxypropyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(3-methoxypropyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-03-5
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 5509260
• PubChem ID: 7162388
• Update Time: 2025-05-19

N-(3-methoxypropyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2001-0671
• N-(3-methoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• 872861-03-5
• N-(3-methoxypropyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• AKOS024619448
• N-(3-methoxypropyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• N-(3-methoxypropyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C21H27N3O4/c1-28-13-7-10-22-21(27)20(26)17-14-24(18-9-4-3-8-16(17)18)15-19(25)23-11-5-2-6-12-23/h3-4,8-9,14H,2,5-7,10-13,15H2,1H3,(H,22,27)
• InChI Key： ZHBAJWZRGIVGLX-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCCCOC)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 385.20015635g/mol
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-methoxypropyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(3-Methoxypropyl)-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide: A Comprehensive Overview

The compound CAS No. 872861-03-5, also known as N-(3-methoxypropyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and related disciplines.

At its core, the molecule combines several functional groups that contribute to its versatility. The presence of an indole ring, a piperidine moiety, and an acetamide group creates a structure with potential for interactions in biological systems. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific enzymes or receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key aspects of this compound is its structural flexibility. The indole ring, a common feature in many bioactive molecules, provides a platform for hydrogen bonding and π-interactions. The piperidine group adds rigidity and can act as a scaffold for further functionalization. Additionally, the methoxypropyl chain introduces hydrophilic properties, enhancing the compound's solubility and bioavailability—a critical factor in drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed strategies such as Suzuki-Miyaura coupling and Stille coupling to assemble the molecule's complex architecture. These methods not only improve yield but also allow for precise control over stereochemistry, which is essential for optimizing biological activity.

From a biological standpoint, this compound has shown promise in preclinical studies as a potential therapeutic agent. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have revealed its inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

Moreover, the compound's selectivity towards specific targets has been investigated using advanced computational tools like molecular docking and dynamics simulations. These studies provide insights into the binding modes and energetics of the molecule-target interactions, aiding in the design of more potent analogs.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles and moderate clearance rates. Its ability to permeate cellular membranes efficiently makes it a candidate for targeted drug delivery systems. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The development of this compound also aligns with current trends in green chemistry. Researchers have explored environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For example, catalytic asymmetric synthesis methods have been employed to construct chiral centers within the molecule without generating hazardous byproducts.

In conclusion, N-(3-methoxypropyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-y l)ethyl]-1H-indol -3 - yl}acetamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions across various disease states.